Cas no 80407-61-0 (2,4-Pyrimidinediamine, 5-[[4-(hexyloxy)phenyl]methyl]-)

• Product name: 2,4-Pyrimidinediamine, 5-[[4-(hexyloxy)phenyl]methyl]-
• CAS No: 80407-61-0
• MF: C₁₇H₂₄N₄O
• MW: 300.398663520813
• CID: 705729
• PubChem ID: 14999829

2,4-Pyrimidinediamine, 5-[[4-(hexyloxy)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine, 5-[[4-(hexyloxy)phenyl]methyl]-
• 5-[(4-hexoxyphenyl)methyl]pyrimidine-2,4-diamine
• BDBM50405959
• 5-{[4-(HEXYLOXY)PHENYL]METHYL}PYRIMIDINE-2,4-DIAMINE
• DTXSID90566741
• CHEMBL31912
• 80407-61-0

• Inchi： InChI=1S/C17H24N4O/c1-2-3-4-5-10-22-15-8-6-13(7-9-15)11-14-12-20-17(19)21-16(14)18/h6-9,12H,2-5,10-11H2,1H3,(H4,18,19,20,21)
• InChI Key： ZWQLWJWDJCCGFN-UHFFFAOYSA-N
• SMILES： CCCCCCOC1=CC=C(C=C1)CC2=CN=C(N=C2N)N

Computed Properties

• Exact Mass: 300.19501140g/mol
• Monoisotopic Mass: 300.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87Ų
• XLogP3: 3.2